Cas no 864926-26-1 (6-ethyl 3-methyl 2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate)

• Product Name: 6-ethyl 3-methyl 2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• CAS No: 864926-26-1
• MF: C₂₆H₂₆N₂O₅S
• MW: 478.560045719147
• CID: 6435864
• PubChem ID: 5059919
• Update Time: 2025-05-30

6-ethyl 3-methyl 2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 6-ethyl 3-methyl 2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• F1298-0156
• 6-ethyl 3-methyl 2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• 6-O-ethyl 3-O-methyl 2-[(2,2-diphenylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• 6-ethyl 3-methyl 2-(2,2-diphenylacetamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate
• 864926-26-1
• AKOS024604345
• 6-ethyl 3-methyl 2-(2,2-diphenylacetamido)-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate
• Thieno[2,3-c]pyridine-3,6(5H)-dicarboxylic acid, 2-[(2,2-diphenylacetyl)amino]-4,7-dihydro-, 6-ethyl 3-methyl ester

• Inchi： 1S/C26H26N2O5S/c1-3-33-26(31)28-15-14-19-20(16-28)34-24(22(19)25(30)32-2)27-23(29)21(17-10-6-4-7-11-17)18-12-8-5-9-13-18/h4-13,21H,3,14-16H2,1-2H3,(H,27,29)
• InChI Key： AKKVSGVSNGVUQW-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CCC2C(C(OC)=O)=C(NC(C(C3=CC=CC=C3)C3=CC=CC=C3)=O)SC1=2

Computed Properties

• Exact Mass: 478.15624311g/mol
• Monoisotopic Mass: 478.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 703.9±60.0 °C(Predicted)
• pka: 13.01±0.20(Predicted)

Additional information on 6-ethyl 3-methyl 2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate

6-ethyl 3-methyl 2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate (CAS No. 864926-26-1): An Overview

6-ethyl 3-methyl 2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate (CAS No. 864926-26-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities and structural complexity. The unique combination of thienopyridine and diphenylacetamido moieties in its structure makes it an intriguing candidate for further research and development.

The thienopyridine scaffold is well-known for its antiplatelet properties and has been extensively studied in the development of drugs such as clopidogrel. However, the addition of the diphenylacetamido group introduces new dimensions to the compound's pharmacological profile. Recent studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising lead for the development of novel therapeutic agents.

In terms of its chemical structure, 6-ethyl 3-methyl 2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate is characterized by a central thienopyridine core with two carboxylate groups at positions 3 and 6. The ethyl and methyl substituents at positions 6 and 3, respectively, contribute to the compound's lipophilicity and overall stability. The diphenylacetamido group attached to the nitrogen atom at position 2 is crucial for its biological activity.

The synthesis of this compound typically involves a multi-step process that includes the formation of the thienopyridine core followed by the introduction of the carboxylate and diphenylacetamido groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly reduces reaction time and improves yield.

In vitro studies have demonstrated that 6-ethyl 3-methyl 2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate exhibits strong binding affinity to various receptors involved in inflammation and pain signaling pathways. Specifically, it has been shown to inhibit cyclooxygenase (COX) enzymes and reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have potential applications in treating conditions such as arthritis and neuropathic pain.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. The compound's favorable pharmacokinetic profile and low toxicity make it an attractive candidate for further clinical development.

Beyond its therapeutic potential, 6-ethyl 3-methyl 2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate has also been explored for its use in chemical biology research. Its unique structure allows it to serve as a valuable tool for studying receptor-ligand interactions and signaling pathways involved in various diseases. Researchers have utilized this compound to gain insights into the mechanisms underlying inflammation and pain perception.

In conclusion, 6-ethyl 3-methyl 2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate (CAS No. 864926-26-1) represents a promising compound with a wide range of potential applications in both medicinal chemistry and chemical biology. Ongoing research continues to uncover new aspects of its biological activity and therapeutic potential. As more data becomes available from clinical trials and further studies, this compound may pave the way for the development of novel treatments for various inflammatory and painful conditions.